Cas no 3120-12-5 (1H-Pyrrole-2,5-dione, 3-methyl-1-(4-methylphenyl)-)

• Product Name: 1H-Pyrrole-2,5-dione, 3-methyl-1-(4-methylphenyl)-
• CAS No: 3120-12-5
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 1445847
• PubChem ID: 3413570
• Update Time: 2025-04-20

1H-Pyrrole-2,5-dione, 3-methyl-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 3-methyl-1-(4-methylphenyl)-
• SCHEMBL8142750
• AG-670/37139009
• DTXSID90392249
• 3-methyl-1-(4-methylphenyl)pyrrole-2,5-dione
• AKOS009096032
• 3120-12-5
• 3-methylene-1-(4-methylphenyl)-2,5-pyrrolidinedione
• N-p-Toluylcitraconimid

• Inchi： 1S/C12H11NO2/c1-8-3-5-10(6-4-8)13-11(14)7-9(2)12(13)15/h3-7H,1-2H3
• InChI Key： WOKURXAXAPLSNE-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC(N1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38